3-Cyclohexyl-N,N-diethylpropanamide
Description
3-Cyclohexyl-N,N-diethylpropanamide is a tertiary amide characterized by a cyclohexyl group attached to the propanamide backbone and diethyl substituents on the nitrogen atom. Its molecular formula is C₁₄H₂₅NO, with a molecular weight of 223.36 g/mol. The compound’s structure combines lipophilic (cyclohexyl) and polar (amide) moieties, enabling diverse physicochemical properties. Spectral data for related derivatives, such as 3-Cyclohexyl-N,N-diethyl-2-hydroxy-2-methylpropanamide, include IR absorption at 3388 cm⁻¹ (O–H stretch) and 1622 cm⁻¹ (amide C=O), and a mass spectrum peak at m/z 257 [M⁺] .
Properties
CAS No. |
5469-03-4 |
|---|---|
Molecular Formula |
C13H25NO |
Molecular Weight |
211.34 g/mol |
IUPAC Name |
3-cyclohexyl-N,N-diethylpropanamide |
InChI |
InChI=1S/C13H25NO/c1-3-14(4-2)13(15)11-10-12-8-6-5-7-9-12/h12H,3-11H2,1-2H3 |
InChI Key |
QAXBHPWVNOVJNJ-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=O)CCC1CCCCC1 |
Canonical SMILES |
CCN(CC)C(=O)CCC1CCCCC1 |
Other CAS No. |
5469-03-4 |
Synonyms |
N,N-DCP N,N-diethylcyclohexanepropanamide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Physicochemical and Spectral Comparisons
- NMR Shifts : The presence of a cyclohexyl group in 3-cyclohexyl-N,N-diethylpropanamide would deshield adjacent protons, leading to distinct ¹H NMR signals compared to simpler amides like N,N-diethylpropanamide . For example, cyclohexyl protons typically resonate at 1.0–2.0 ppm , while amide protons are absent due to tertiary structure .
- Solubility : Hydrophilic DGAs like TEDGA are water-soluble, whereas 3-cyclohexyl-N,N-diethylpropanamide’s cyclohexyl group likely reduces solubility, making it more suited for organic phases in solvent extraction .
Table 1: Key Properties of 3-Cyclohexyl-N,N-diethylpropanamide and Analogs
| Compound | Molecular Weight (g/mol) | Key Functional Groups | Solubility | Stability | Application |
|---|---|---|---|---|---|
| 3-Cyclohexyl-N,N-diethylpropanamide | 223.36 | Cyclohexyl, diethylamide | Low (organic) | Moderate | Drug design, extraction |
| TEDGA | 232.32 | Diglycolamide, diethyl | High (aqueous) | Low (radiolytic) | Nuclear waste processing |
| Propanil | 218.08 | Dichlorophenyl, amide | Moderate | High | Herbicide |
| 2-(3-Benzoylphenyl)-N-cyclohexylpropanamide | 335.44 | Benzoylphenyl, cyclohexyl | Low (organic) | High | Anti-cancer research |
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